(R)-Bromoenol lactone
(R)-Bromoenol lactone
The phospholipases are an extensive family of lipid hydrolases that function in cell signaling, digestion, membrane remodeling, and as venom components. The calcium-independent phospholipases (iPLA2) are a PLA2 subfamily closely associated with the release of arachidonic acid in response to physiologic stimuli. (R)-Bromoenol lactone ((R)-BEL) is an irreversible, chiral, mechanism-based inhibitor of calcium-independent phospholipase γ (iPLA2γ). Unlike (S)-BEL, (R)-BEL does not inhibit iPLA2β except at high doses of 20-30 µM. (R)-BEL inhibits human recombinant iPLA2γ with an IC50 of approximately 0.6 µM.
Brand Name:
Vulcanchem
CAS No.:
478288-90-3
VCID:
VC0028185
InChI:
InChI=1S/C16H13BrO2/c17-10-12-8-9-15(16(18)19-12)14-7-3-5-11-4-1-2-6-13(11)14/h1-7,10,15H,8-9H2/b12-10+/t15-/m1/s1
SMILES:
C1CC(=CBr)OC(=O)C1C2=CC=CC3=CC=CC=C32
Molecular Formula:
C17H16O2
Molecular Weight:
252.313
(R)-Bromoenol lactone
CAS No.: 478288-90-3
Reference Standards
VCID: VC0028185
Molecular Formula: C17H16O2
Molecular Weight: 252.313
| CAS No. | 478288-90-3 |
|---|---|
| Product Name | (R)-Bromoenol lactone |
| Molecular Formula | C17H16O2 |
| Molecular Weight | 252.313 |
| IUPAC Name | (3R,6E)-6-(bromomethylidene)-3-naphthalen-1-yloxan-2-one |
| Standard InChI | InChI=1S/C16H13BrO2/c17-10-12-8-9-15(16(18)19-12)14-7-3-5-11-4-1-2-6-13(11)14/h1-7,10,15H,8-9H2/b12-10+/t15-/m1/s1 |
| Standard InChIKey | NFGSPRGAJGNUSU-MRXNPFEDSA-N |
| SMILES | C1CC(=CBr)OC(=O)C1C2=CC=CC3=CC=CC=C32 |
| Description | The phospholipases are an extensive family of lipid hydrolases that function in cell signaling, digestion, membrane remodeling, and as venom components. The calcium-independent phospholipases (iPLA2) are a PLA2 subfamily closely associated with the release of arachidonic acid in response to physiologic stimuli. (R)-Bromoenol lactone ((R)-BEL) is an irreversible, chiral, mechanism-based inhibitor of calcium-independent phospholipase γ (iPLA2γ). Unlike (S)-BEL, (R)-BEL does not inhibit iPLA2β except at high doses of 20-30 µM. (R)-BEL inhibits human recombinant iPLA2γ with an IC50 of approximately 0.6 µM. |
| Synonyms | (R)-BEL |
| Reference | 1.Balsinde, J.,Balboa, M.A.,Insel, P.A., et al. Regulation and inhibition of phospholipase A2. Annual Reviews of Pharmacology and Toxicology 39, 175-189 (1999). |
| PubChem Compound | 40486928 |
| Last Modified | Nov 11 2021 |
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